PChemsPC

Liquid-liquid phase separation Model membranes Lipid rafts
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C55H98NO10P
Molecular Weight 964.3 g/mol
Cat. No. B15547646
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NamePChemsPC
Molecular FormulaC55H98NO10P
Molecular Weight964.3 g/mol
Structural Identifiers
InChIInChI=1S/C55H98NO10P/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-26-51(57)62-40-46(41-64-67(60,61)63-38-37-56(7,8)9)66-53(59)32-31-52(58)65-45-33-35-54(5)44(39-45)27-28-47-49-30-29-48(43(4)25-23-24-42(2)3)55(49,6)36-34-50(47)54/h27,42-43,45-50H,10-26,28-41H2,1-9H3/t43-,45+,46-,47+,48-,49+,50+,54+,55-/m1/s1
InChIKeyQFPQHJPAWCNJAS-PINZIILHSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PChemsPC Specifications and Class Characteristics


PChemsPC (1-palmitoyl-2-cholesterylhemisuccinoyl-sn-glycero-3-phosphocholine; CAS: 155401-40-4) is a sterol-phospholipid hybrid (sterol-modified phospholipid, SML) wherein a cholesterol moiety is covalently linked via a hemisuccinate spacer to the sn-2 position of a lysophosphatidylcholine backbone bearing a palmitoyl chain at the sn-1 position . This covalent conjugation integrates the membrane-ordering function of cholesterol with the bilayer-anchoring properties of a phospholipid into a single molecular entity [1]. As an SML, PChemsPC is supplied as a powder with purity >99%, stored at -20°C, and is intended for research use in biophysical membrane studies and liposomal drug delivery system development .

Biophysical membrane studies: minimal two-component phase separation models
Sterol-modified liposomal carrier studies: extraction-resistant bilayer design
Air/water interface monolayer characterization and surface biophysics

Why PChemsPC Cannot Be Substituted


Generic substitution of PChemsPC with conventional binary or ternary lipid systems (e.g., DPPC/cholesterol, DSPC/cholesterol) is not scientifically equivalent due to its covalent sterol-phospholipid architecture. In standard mixtures, cholesterol freely exchanges between bilayers and can be extracted by physiological acceptors (e.g., serum lipoproteins, cellular membranes), which compromises vesicle stability in organs such as skin, lung, or blood . In contrast, the covalent linkage in PChemsPC retains the bilayer-stabilizing effect of cholesterol while eliminating inter-membrane exchange and extraction susceptibility . Furthermore, PChemsPC uniquely enables robust, micron-scale liquid-liquid phase separation in membranes composed of only two components, a fundamental biophysical property that ternary mixtures cannot replicate due to the additional degrees of freedom and compositional drift inherent in multi-component systems [1]. These structural and functional distinctions mandate explicit sourcing of PChemsPC for applications requiring extraction-resistant membrane stabilization or simplified phase-separating model membranes.

Conventional binary/ternary lipid mixtures
Lack covalent sterol linkage; free cholesterol exchange may compromise vesicle stability in extraction-prone environments, altering membrane phase behavior and carrier integrity.
Unsaturated sterol-lipid analog OChemsPC
Does not support two-component liquid-liquid phase separation; substitution would eliminate the defining minimal membrane phase behavior required for tractable model studies.

PChemsPC Differentiation Evidence


Two-Component Liquid-Liquid Phase Separation

PChemsPC (as a saturated sterol-lipid) enables robust, micron-scale liquid-liquid phase separation in giant unilamellar vesicles when combined with only one additional lipid component, diPhyPC, forming a minimal two-component bilayer [1]. This contrasts with conventional approaches requiring three components (a sterol, a high-Tm phospholipid with ordered chains, and a low-Tm phospholipid with disordered chains) to achieve large-scale phase separation in bilayers [1]. Unsaturated sterol-lipids such as OChemsPC do not exhibit this two-component phase-separation behavior under identical conditions [1].

Phase Separation
Head-to-head
PChemsPC + diPhyPC 2 components, robust micron-scale demixing
Conventional ternary 3 components (sterol + high-Tm + low-Tm), complex tie-lines
Simplified model membrane with defined phase compositions
Enables consistent inter-lab tie-line determination
Liquid-liquid phase separation Model membranes Lipid rafts

Cholesterol Exchange Resistance

In PChemsPC, the cholesterol moiety is covalently conjugated to the phospholipid backbone, in contrast to free cholesterol that is physically intercalated in conventional liposomal membranes (e.g., DSPC/cholesterol or HSPC/cholesterol systems) . This covalent architecture prevents PChemsPC from exchanging between membranes as freely as free cholesterol, thereby mitigating cholesterol extraction by physiological acceptors in organs such as skin, lung, or blood .

Cholesterol Exchange
Class-level
Covalent sterol-phospholipid linkage suppresses inter-membrane cholesterol exchange; extraction resistance inferred from sterol-modified lipid class.
Extraction-resistant carrier design context
Quantitative exchange rate data unavailable; class-level inference
Liposome stability Cholesterol extraction Drug delivery

Saturated vs Unsaturated Sterol-Lipid Phase Separation

Within the panel of sterol-lipids evaluated, only the saturated acyl chain variant (PChemsPC) enables robust two-component phase separation with diPhyPC; the unsaturated counterpart OChemsPC (1-oleoyl-2-cholesterylhemisuccinoyl-sn-glycero-3-phosphocholine) fails to produce micron-scale liquid phases under identical experimental conditions [1]. The saturated palmitoyl chain of PChemsPC is specifically required for this biophysical behavior [1].

Saturated vs Unsaturated
Head-to-head
PChemsPC (C16:0) robust two-component phase separation
OChemsPC (C18:1) no phase separation observed
Saturated palmitoyl chain required for phase behavior
OChemsPC would not yield the targeted membrane organization
Sterol-lipid structure-activity Phase separation Acyl chain saturation

Sterol-Lipid Monolayer Packing Behavior

Structural studies of sterol-modified phospholipids at the air/water interface reveal that the covalent linkage of cholesterol to the phospholipid alters the molecular packing and monolayer organization compared to equivalent mixtures of the corresponding diacyl phospholipid and free cholesterol [1]. While this evidence derives from studies on the structurally related SML PChcPC, the class-level behavior suggests that SMLs such as PChemsPC form monolayers with distinct molecular architecture and interfacial properties relative to conventional mixed films [1]. Monolayer studies using PChemsPC for characterization at the air/water interface are explicitly cited as a relevant application .

Monolayer Packing
Class-level
Covalent cholesterol conjugation alters molecular packing and interfacial organization vs. diacyl phospholipid/free cholesterol mixtures; inferred from SML class behavior.
Distinct monolayer architecture for surface studies
Quantitative PChemsPC-specific packing data unavailable
Monolayer characterization Molecular packing Air/water interface

PChemsPC Application Scenarios


Two-Component Phase-Separating Model Membranes

PChemsPC is the validated lipid of choice for constructing minimal two-component bilayers (with diPhyPC) that robustly demix into micron-scale liquid phases . This system provides a uniquely tractable model membrane where tie-lines and phase compositions are straightforward to determine and remain consistent across laboratories, directly addressing reproducibility challenges inherent in ternary phase-separating systems . Researchers developing computational membrane models or investigating lipid raft biophysics should specify PChemsPC to obtain this simplified, theoretically mappable phase-separating system that cannot be replicated using conventional phospholipid/cholesterol ternary mixtures or unsaturated SML analogs such as OChemsPC .

Cholesterol Extraction-Resistant Liposomes

PChemsPC is specifically indicated for liposomal drug delivery applications where vesicle stability is compromised by physiological extraction of free cholesterol, including formulations intended for dermal, pulmonary, or intravenous administration . The covalent cholesterol-phospholipid architecture eliminates free cholesterol exchange, potentially improving pharmacokinetic consistency and preventing premature drug leakage in extraction-prone environments . Formulation scientists developing liposomal products for these organs should consider PChemsPC as a molecularly engineered alternative to standard DSPC/cholesterol or HSPC/cholesterol systems, which are susceptible to cholesterol depletion .

Comparative Pharmacokinetics and Biodistribution

PChemsPC is cited as a tool compound for systematic investigation of pharmacokinetic and biodistribution patterns in comparison with conventional phospholipid-cholesterol liposomes . This application leverages the structural distinction between covalently tethered cholesterol and physically intercalated cholesterol to elucidate the functional consequences of cholesterol mobility and extraction on in vivo liposome fate . Researchers requiring quantitative understanding of how cholesterol retention versus loss affects circulation time and organ distribution should procure PChemsPC as the test article representing the covalently linked sterol-lipid class, with standard liposomal formulations (e.g., DSPC/cholesterol) serving as the comparator baseline .

Air/Water Interface Monolayer Characterization

PChemsPC is explicitly recommended for use as a component in monolayers to study molecular characterization at the air/water interface . The covalent sterol-phospholipid architecture produces distinct molecular packing and interfacial organization compared to equivalent mixtures of diacyl phospholipids and free cholesterol, as established through structural studies of the SML class [1]. Surface scientists investigating lipid monolayer mechanics, permeability, or molecular organization should specify PChemsPC to explore the unique interfacial behavior conferred by the covalent sterol conjugation, which may reveal packing phenomena not observable in non-covalent lipid mixtures .

Application
Selection Property
Validation Focus
Two-component phase-separating membrane studies
Sterol-lipid covalent architecture
Phase separation reproducibility and tie-line consistency
Liposomal carrier studies under cholesterol-extraction conditions
Covalent cholesterol-anchored bilayer
Vesicle stability in extraction-prone environments
Comparative exposure-model studies
Sterol-tethered vs. free cholesterol architecture
Cholesterol retention impact on circulation and distribution models
Air/water interface monolayer studies
Covalent sterol-phospholipid monolayer packing
Interfacial organization vs. non-covalent lipid mixtures

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
Explore Hub


Quote Request

Request a Quote for PChemsPC

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.